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Compound of Interest

Compound Name: Methyl Linolenate

Cat. No.: B1236981 Get Quote

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development

Professionals

Methyl linolenate, while not classified as a hazardous substance under the Globally

Harmonized System (GHS), requires adherence to standard laboratory chemical waste

procedures to ensure safety and regulatory compliance.[1][2][3] This guide provides detailed,

step-by-step instructions for the proper disposal of methyl linolenate and its containers,

promoting a safe and efficient laboratory environment.

Immediate Safety and Handling
Before handling methyl linolenate, it is crucial to wear appropriate personal protective

equipment (PPE), including safety goggles with side shields and suitable chemical-resistant

gloves.[2][4] In case of a spill, prevent the substance from entering drains and ventilate the

affected area.[4] Collect the spilled material with an inert absorbent and place it in a suitable,

closed container for disposal.[5]

Quantitative Data for Disposal Considerations
The following table summarizes the key physical and chemical properties of methyl linolenate
that inform its safe disposal.
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Property Value Implication for Disposal

GHS Classification
Not a hazardous substance or

mixture

Does not meet criteria for

ignitability, corrosivity,

reactivity, or toxicity under

standard conditions.

Flash Point 113 °C (235.4 °F)

Low flammability; not

considered an ignitable

hazardous waste.[1]

Boiling Point 182 °C (359.6 °F)
Low volatility at standard room

temperature.[1]

Density 0.895 g/cm³ at 20 °C (68 °F) Denser than water.[1]

Water Solubility Not miscible or difficult to mix
Should not be disposed of

down the drain.[1][6]

Hazardous Decomposition
No dangerous decomposition

products known

Stable under normal conditions

of use and storage.[1]

Step-by-Step Disposal Protocol for Methyl
Linolenate
1. Waste Identification and Collection:

Treat all waste methyl linolenate as a chemical waste product.

Do not mix methyl linolenate waste with other solvent waste streams unless confirmed to

be compatible.

Collect waste methyl linolenate in a dedicated, properly sealed container.

2. Container Selection and Labeling:

Use a container made of a material compatible with methyl linolenate. Plastic bottles are

often preferred over glass to minimize the risk of breakage.[7]
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The container must have a leak-proof, screw-on cap.[8]

Affix a "Hazardous Waste" label to the container as soon as waste is added.[9] While methyl
linolenate is not classified as hazardous, this is a best practice for all chemical waste in a

laboratory setting.[10]

The label must include:

The full chemical name: "Methyl Linolenate".[7] Do not use abbreviations.[7]

The quantity of waste.[7]

The date of waste generation.[7]

Your name, department, and room number.[7]

3. Storage of Waste:

Store the waste container in a designated satellite accumulation area.

Use secondary containment, such as a lab tray, to capture any potential leaks.[8] The

secondary container should be able to hold 110% of the volume of the primary container.[8]

Keep the waste container closed except when adding waste.[8][9]

4. Arranging for Disposal:

Do not dispose of methyl linolenate down the drain or in regular trash.[5][7][11]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for your chemical waste.[7]

Follow your institution's specific procedures for waste collection requests.

Disposal of Empty Methyl Linolenate Containers
For containers that once held methyl linolenate:

Ensure the container is as empty as possible, with all pourable liquid removed.
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Since methyl linolenate is not classified as an acute hazardous waste, triple rinsing is a

best practice but may not be strictly required by all local regulations.[10] However, to ensure

the container is free of chemical residue, it is recommended.

If you choose to rinse, use a small amount of a suitable solvent. Collect the rinsate as

chemical waste and add it to your methyl linolenate waste container.

Deface or remove the original product label.[10]

Dispose of the empty, de-labeled container in the regular trash or as directed by your EHS

office.[10]

Experimental Protocols
The determination of a substance's hazardous characteristics for disposal purposes is typically

based on standardized EPA test methods. For instance, ignitability is often determined using a

Pensky-Martens Closed Cup Tester (ASTM D93) to measure the flash point. Corrosivity can be

assessed by measuring the pH or by its corrosion rate on steel (NACE Standard TM0169).

Toxicity is often evaluated using the Toxicity Characteristic Leaching Procedure (TCLP), which

simulates landfill leaching.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
linolenate.
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Caption: Decision workflow for the proper disposal of methyl linolenate waste and containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1236981?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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